5,6-Dihydropyrido[2,3-b][1,4]benzoxazepine

• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 5,6-dihydropyrido[2,3-b][1,4]benzoxazepine
• InChI: InChI=1S/C12H10N2O/c1-2-6-11-9(4-1)8-14-10-5-3-7-13-12(10)15-11/h1-7,14H,8H2
• InChI Key: ZUOBLBPAIXGIQC-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2OC3=C(N1)C=CC=N3

Description

5,6-Dihydropyrido[2,3-b][1,4]benzoxazepine is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.8 g of pyrido[2,3-b][1,4]benzoxazepin-6(5H)-one, 10 ml of tetrahydrofuran and 3 ml of 10M borane-dimethylsulfide in tetrahydrofuran is stirred at room temperature overnight and then refluxed for 3 hours. To the mixture is added dropwise under argon, 5 ml of methanol. The solvent is removed under vacuum and methanol added. The solvent is removed under vacuum and 12 ml of 2N NaOH added to the residue. The mixture is refluxed for 2 hours and extracted with ethyl acetate. The extract is washed with 2N citric acid, H2O, brine and dried (Na2SO4). The solution is filtered through a thin pad of hydrous magnesium silicate and the filtrate concentrated to dryness under vacuum. The residue is chromatographed on a column (2"×18") of silica gel (32° g) with hexane-ethyl acetate (1:1) as solvent to give 0.78 g of crystals, m.p. 172°-174° C.